N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(1-piperidinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-piperidin-1-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C13H16N4O3S3/c1-9-15-16-13(22-9)14-12(18)11-7-10(8-21-11)23(19,20)17-5-3-2-4-6-17/h7-8H,2-6H2,1H3,(H,14,16,18)
• InChI Key: SNTIFXUZVXTKRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C13H16N4O3S3
• Molecular Weight: 372.5 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(1-piperidinylsulfonyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H16N4O3S3 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.03845391 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies

The synthesis of thiadiazole derivatives, including those similar to the given compound, is of significant interest due to their potential biological activities. One approach involves the oxidative dimerization of thioamides, which could potentially be applied to synthesize derivatives of the specified compound (Takikawa et al., 1985). Additionally, the synthesis of thiadiazole derivatives through microwave-assisted methods shows the efficiency and versatility of modern synthetic techniques (Tiwari et al., 2017).

Biological Activities

Thiadiazole derivatives exhibit a wide range of biological activities. For instance, they have shown promising anticancer properties against various human cancer cell lines, indicating their potential as therapeutic agents (Tiwari et al., 2017). Such compounds are synthesized aiming for improved efficacy and selectivity towards cancer cells, making them valuable in oncological research.

Medicinal Chemistry Applications

The structural features of thiadiazole and thiophene derivatives contribute significantly to their medicinal chemistry applications. These compounds are explored for their potential as enzyme inhibitors, receptor antagonists, and in drug discovery for various diseases. The study of thiadiazole-based compounds in relation to cannabinoid receptors, for example, provides insights into designing drugs for neurological disorders (Lan et al., 1999).